Cas no 898439-63-9 (N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide)

• Product Name: N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide
• CAS No: 898439-63-9
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 5482839
• Update Time: 2025-06-10

N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-methoxypropyl)oxamide
• N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide

• Inchi： 1S/C17H23N3O4/c1-12(21)20-9-3-5-13-6-7-14(11-15(13)20)19-17(23)16(22)18-8-4-10-24-2/h6-7,11H,3-5,8-10H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key： HGFYOSYEPNXCOF-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)C(NC1=CC2=C(C=C1)CCCN2C(C)=O)=O

Additional information on N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide

N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and is characterized by its complex molecular architecture, which includes a tetrahydroquinoline moiety and a methoxypropyl group. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9) is noteworthy for its intricate arrangement of atoms. The tetrahydroquinoline ring system is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets. The acetyl group attached to the nitrogen atom of the tetrahydroquinoline ring enhances the compound's lipophilicity and stability, while the methoxypropyl group provides additional hydrophilic character, contributing to its overall solubility and bioavailability.

Recent studies have highlighted the potential of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9) in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9) has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for developing novel anticancer agents.

The pharmacokinetic properties of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9) have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, while its hydrophilic components enhance its solubility in aqueous environments. These properties contribute to its favorable bioavailability and distribution within the body. Furthermore, the compound has demonstrated low toxicity in preclinical studies, making it a safe candidate for further development.

The synthesis of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9) involves several well-established chemical reactions. The key steps include the formation of the tetrahydroquinoline ring system through a multi-step process involving condensation reactions and reduction steps. The subsequent attachment of the acetyl and methoxypropyl groups is achieved through selective functionalization reactions under controlled conditions. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methoxypropyl)ethanediamide (CAS No. 898439-63-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.